A Senior Application Scientist's Guide to 3-Bromo-4-(tert-butoxy)aniline: Synthesis, Properties, and Applications
A Senior Application Scientist's Guide to 3-Bromo-4-(tert-butoxy)aniline: Synthesis, Properties, and Applications
Abstract
This technical guide provides an in-depth overview of 3-Bromo-4-(tert-butoxy)aniline, a key building block in modern organic and medicinal chemistry. The document details its chemical identifiers, physicochemical properties, a validated synthesis protocol, and its strategic applications in the development of complex molecules, including pharmaceutical and agrochemical precursors. This guide is intended for researchers, chemists, and professionals in drug discovery and materials science who require a comprehensive understanding of this versatile reagent.
Introduction: Strategic Importance in Synthesis
3-Bromo-4-(tert-butoxy)aniline is a substituted aromatic amine whose value in synthetic chemistry is derived from the unique interplay of its functional groups. The bulky tert-butyl group is electron-donating, which activates the aromatic ring, while the bromine atom is an electron-withdrawing group that provides a reactive handle for a multitude of chemical transformations.[1] This specific arrangement—an amine for nucleophilic reactions, a bromine atom for cross-coupling, and a sterically influential tert-butyl group—makes it a valuable intermediate for constructing complex molecular architectures.[1] Its utility is particularly noted in the synthesis of heterocyclic structures and in research targeting enzyme inhibition, positioning it as a compound of significant interest for drug development and materials science.[1]
Chemical Identity and Physicochemical Properties
Accurate identification and understanding of a compound's properties are foundational to its effective use. The following tables summarize the key identifiers and physicochemical characteristics of 3-Bromo-4-(tert-butoxy)aniline.
Table 1: Chemical Identifiers
| Identifier | Value | Source(s) |
| CAS Number | 103275-21-4 | [2][3][4] |
| IUPAC Name | 3-bromo-4-(tert-butyl)aniline | [2][3] |
| Molecular Formula | C₁₀H₁₄BrN | [2][3] |
| Canonical SMILES | CC(C)(C)C1=C(C=C(C=C1)N)Br | [3] |
| InChI | InChI=1S/C10H14BrN/c1-10(2,3)8-5-4-7(12)6-9(8)11/h4-6H,12H2,1-3H3 | [3] |
| InChIKey | AXNHKDCJNXKFFT-UHFFFAOYSA-N | [3] |
Table 2: Physicochemical Properties
| Property | Value | Source(s) |
| Molecular Weight | 228.13 g/mol | [2][3] |
| Physical Form | Brown oil / Liquid | [5] |
| Melting Point | 29-29.5 °C | [5] |
| Boiling Point | 125 °C @ 1 Torr | [5] |
| Purity | 95-97% (typical) | [2] |
| Storage | Keep in dark place, Inert atmosphere, Room temperature | [5] |
Synthesis and Manufacturing: A Validated Protocol
The reliable synthesis of 3-Bromo-4-(tert-butoxy)aniline is critical for its application in research and development. A common and effective method involves the reduction of a nitrated precursor, 2-bromo-1-(tert-butyl)-4-nitrobenzene. This transformation is typically achieved with high yield using a reducing agent such as stannous dichloride dihydrate.
Causality in Experimental Design
The choice of stannous dichloride (SnCl₂·2H₂O) as the reducing agent is deliberate. It is a mild and selective reagent for the reduction of aromatic nitro groups to anilines, even in the presence of other sensitive functional groups like the aryl bromide. The reaction is typically run in ethanol, which serves as an excellent solvent for both the substrate and the reagent. Heating to 70°C provides the necessary activation energy to drive the reaction to completion in a reasonable timeframe (approximately 3 hours). The subsequent workup with sodium hydroxide is crucial to neutralize the reaction mixture and precipitate tin salts, which can then be removed by filtration.
Experimental Protocol: Reduction of 2-bromo-1-(tert-butyl)-4-nitrobenzene
This protocol is adapted from established laboratory procedures.[5]
1. Reaction Setup:
-
To a solution of ethanol (50 mL) in a round-bottom flask, add 2-bromo-1-(tert-butyl)-4-nitrobenzene (5.00 g, 19.37 mmol).
-
Add stannous dichloride dihydrate (21.86 g, 96.86 mmol).
2. Reaction Execution:
-
Heat the reaction mixture to 70°C and maintain for 3 hours with stirring.
3. Workup and Isolation:
-
After the reaction is complete, cool the mixture and pour it into a 1N sodium hydroxide solution (50 mL).
-
Adjust the pH to 5 using a 5N sodium hydroxide solution.
-
Filter the resulting solid and wash it with ethyl acetate (50 mL).
-
Extract the aqueous layer with ethyl acetate (100 mL).
-
Combine the organic phases, wash with brine (100 mL), and dry over anhydrous magnesium sulfate.
4. Purification:
-
Concentrate the organic phase under reduced pressure.
-
Purify the residue using silica gel column chromatography. Elute first with a hexane/ethyl acetate mixture (10:1) and subsequently with a 3:1 mixture to afford 3-bromo-4-(tert-butyl)aniline as a brown oil (Expected yield: ~3.53 g, 80%).[5]
Synthesis Workflow Diagram
Caption: Synthesis workflow for 3-Bromo-4-(tert-butoxy)aniline.
Analytical Characterization
The identity and purity of the synthesized product are confirmed using standard analytical techniques.
-
¹H NMR: The proton NMR spectrum provides definitive structural confirmation. The expected signals for 3-bromo-4-(tert-butyl)aniline in CDCl₃ are: δ 7.16 (d, J = 8.6 Hz, 1H), 6.97 (d, J = 3.0 Hz, 1H), 6.59 (dd, J = 8.4, 2.8 Hz, 1H), 1.43 (s, 9H).[5]
Applications in Research and Drug Development
The strategic placement of the bromine atom and the amino group makes 3-Bromo-4-(tert-butoxy)aniline a highly versatile intermediate.
-
Cross-Coupling Reactions: The aryl bromide is an excellent handle for powerful carbon-carbon and carbon-heteroatom bond-forming reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig couplings.[1] This allows for the introduction of a wide range of substituents, enabling the rapid generation of diverse chemical libraries for screening in drug discovery programs.
-
Precursor for Heterocycles: It serves as a starting material for the synthesis of more complex heterocyclic structures, such as 3-bromoquinoline derivatives, which are common scaffolds in many biologically active compounds.[1]
-
Medicinal Chemistry: While aniline-containing compounds can sometimes present toxicity challenges, their derivatives remain crucial in drug design.[6] The unique substitution pattern of 3-Bromo-4-(tert-butoxy)aniline makes it a valuable building block for synthesizing novel compounds for evaluation as potential therapeutics in areas like infectious diseases and oncology.[7]
Safety and Handling
As with all chemical reagents, proper safety precautions must be observed when handling 3-Bromo-4-(tert-butoxy)aniline. The following information is based on data for structurally similar bromoanilines.
Table 3: GHS Hazard Information
| Hazard Class | Hazard Statement |
| Acute Toxicity, Oral (Category 4) | H302: Harmful if swallowed.[4][8] |
| Skin Corrosion/Irritation (Category 2) | H315: Causes skin irritation.[8] |
| Serious Eye Damage/Irritation (Category 2) | H319: Causes serious eye irritation.[8] |
| Specific Target Organ Toxicity, Single Exposure (Category 3) | H335: May cause respiratory irritation.[8] |
Handling and Storage Recommendations
-
Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat.[9]
-
Ventilation: Handle in a well-ventilated area or a chemical fume hood.[9]
-
Storage: Store in a tightly closed container in a cool, dry place under an inert atmosphere to prevent degradation.[5]
-
Disposal: Dispose of waste in accordance with local, state, and federal regulations.[9]
Conclusion
3-Bromo-4-(tert-butoxy)aniline is a strategically important chemical intermediate with a well-defined profile of properties and reactivity. Its value lies in its dual functionality, which allows for sequential or orthogonal chemical modifications, making it an efficient building block for complex target molecules. A solid understanding of its synthesis, properties, and safe handling procedures, as outlined in this guide, enables researchers and drug development professionals to effectively leverage this compound in their synthetic endeavors.
References
-
PubChem. (n.d.). 3-Bromo-5-(tert-butyl)aniline. [Link]
-
Techno PharmChem. (n.d.). 4-BROMO ANILINE FOR SYNTHESIS MATERIAL SAFETY DATA SHEET. [Link]
-
ACS Publications. (2026). A Mild Protocol for Highly Congested and Functionalized C(sp3)–N Bonds Construction. [Link]
-
PubChem. (n.d.). 3-Bromo-4-(tert-butyl)aniline. [Link]
-
ChemChart. (n.d.). 3-Bromo-4-(tert-butyl)aniline (103275-21-4). [Link]
-
Cresset Group. (2024). Aniline replacement in drug-like compounds. [Link]
- Google Patents. (n.d.). RU2102382C1 - Method of preparing 3-bromo-4-methylaniline.
-
ResearchGate. (2017). Preparation of p-Bromoaniline. [Link]
Sources
- 1. 3-Bromo-4-(tert-butyl)aniline | 103275-21-4 | Benchchem [benchchem.com]
- 2. 3-Bromo-4-(tert-butyl)aniline 97% | CAS: 103275-21-4 | AChemBlock [achemblock.com]
- 3. 3-Bromo-4-(tert-butyl)aniline | C10H14BrN | CID 423726 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. 103275-21-4|3-Bromo-4-(tert-butyl)aniline|BLD Pharm [bldpharm.com]
- 5. 3-BroMo-4-(tert-butyl)aniline | 103275-21-4 [amp.chemicalbook.com]
- 6. cresset-group.com [cresset-group.com]
- 7. The Role of 3-Bromoaniline in Modern Organic Synthesis [ketonepharma.com]
- 8. cdhfinechemical.com [cdhfinechemical.com]
- 9. technopharmchem.com [technopharmchem.com]
